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Compound of Interest

Compound Name: 4-(1-Pyrrolidinyl)benzaldehyde

Cat. No.: B1360154

Introduction: Unveiling the Potential of a Versatile
Scaffold

In the intricate landscape of neuroscience drug discovery, the demand for novel chemical
scaffolds that can modulate pathological pathways is incessant. 4-(1-
Pyrrolidinyl)benzaldehyde, a molecule featuring a benzaldehyde core substituted with a
pyrrolidine ring, emerges as a compound of significant interest. While direct, extensive
research on this specific molecule in neuroscience is nascent, its structural components are
well-represented in a multitude of pharmacologically active agents.[1][2][3] The pyrrolidine ring
is a cornerstone of many successful central nervous system (CNS) drugs, valued for its ability
to increase three-dimensional complexity and introduce stereochemical centers that can
enhance target specificity.[4] Simultaneously, benzaldehyde derivatives have demonstrated a
spectrum of biological activities, including neuroprotective and anti-inflammatory effects.[5][6][7]

This guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals. It provides the foundational knowledge and detailed experimental
protocols required to systematically investigate the potential of 4-(1-
Pyrrolidinyl)benzaldehyde as a modulator of neuroinflammation and a neuroprotective agent.
We will proceed from its basic chemical properties to postulated mechanisms and culminate in
robust, validated in vitro assays.
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Physicochemical Profile for Experimental Design

A thorough understanding of a compound's physical and chemical properties is a prerequisite
for reliable and reproducible experimental design. The data below for 4-(1-
Pyrrolidinyl)benzaldehyde (CAS: 51980-54-2) has been compiled to inform stock solution
preparation, assay buffer selection, and storage conditions.[8][9][10]

Property Value Source
Molecular Formula C11H13NO [8]
Molecular Weight 175.23 g/mol [8]
Appearance Solid

Melting Point 81-85 °C

Purity >97% (Typical)

B Soluble in organic solvents like
Solubility Inferred
DMSO, Ethanol.

Store at 0-8 °C for long-term
Storage - [11]
stability.

Postulated Mechanisms and Therapeutic
Hypotheses

The chemical architecture of 4-(1-Pyrrolidinyl)benzaldehyde allows us to formulate several
testable hypotheses regarding its role in neuroscience. The pyrrolidine moiety is a common
feature in compounds with anti-inflammatory activity, while benzaldehydes have shown promise
in mitigating neuronal damage.[5][12][13][14]

Hypothesis 1: Attenuation of Neuroinflammation via
Microglial Modulation

Neuroinflammation, primarily mediated by microglia, is a key pathological feature of many
neurodegenerative diseases.[15] Compounds containing pyrrolidine and related heterocyclic
structures have been shown to possess significant anti-inflammatory properties, sometimes
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through the inhibition of key enzymes like cyclooxygenase (COX) or modulation of
inflammatory signaling cascades like NF-kB and MAPKSs.[2][5][12][13] We hypothesize that 4-
(1-Pyrrolidinyl)benzaldehyde may suppress the activation of microglia, thereby reducing the
production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha
(TNF-0), and interleukin-6 (IL-6).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1360154#role-of-4-1-pyrrolidinyl-
benzaldehyde-in-neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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